Cas no 2193064-36-5 (tert-butyl 7-amino-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: tert-butyl 7-amino-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 2193064-36-5
• MF: C₁₄H₁₉BrN₂O₃
• MW: 343.216263055801
• CID: 6502661
• PubChem ID: 136575502
• Update Time: 2025-10-29

tert-butyl 7-amino-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-amino-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• 1,4-Benzoxazepine-4(5H)-carboxylic acid, 7-amino-9-bromo-2,3-dihydro-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H19BrN2O3/c1-14(2,3)20-13(18)17-4-5-19-12-9(8-17)6-10(16)7-11(12)15/h6-7H,4-5,8,16H2,1-3H3
• InChI Key： SOQFYGLKYAZNGT-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C=C(N)C=C2CN(C(OC(C)(C)C)=O)CC1

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• Boiling Point: 462.7±45.0 °C(Predicted)
• pka: 3.85±0.20(Predicted)

Additional information on tert-butyl 7-amino-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Introduction to Tert-butyl 7-amino-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2193064-36-5)

Tert-butyl 7-amino-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazepine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its tert-butyl ester group, amino substituent at the 7-position, and bromo atom at the 9-position, contribute to its distinct chemical properties and biological interactions. With a CAS number of 2193064-36-5, this compound has been extensively studied for its pharmacological effects and mechanistic insights.

The benzoxazepine scaffold is a privileged structure in drug discovery due to its ability to modulate various biological pathways. Specifically, derivatives of benzoxazepine have shown promise in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The presence of the 7-amino group in Tert-butyl 7-amino-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate enhances its potential as a pharmacophore by enabling hydrogen bonding interactions with biological targets. Additionally, the bromo substituent at the 9-position can influence the electronic properties of the molecule, affecting its binding affinity and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of structural optimization in enhancing drug efficacy and safety. The tert-butyl ester group in this compound not only serves as a protecting group but also influences the solubility and bioavailability of the molecule. This feature is particularly crucial in drug development, where optimizing pharmacokinetic profiles is essential for clinical success. Studies have demonstrated that modifications at the 7-amino and 9-bromo positions can significantly alter the biological activity of benzoxazepine derivatives, making them valuable tools for investigating receptor interactions and signaling pathways.

In vitro studies have revealed that Tert-butyl 7-amino-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate exhibits notable activity against certain enzymes and receptors relevant to human health. For instance, research has shown that this compound can interact with serotonergic receptors, which are implicated in mood regulation and neuroprotection. The bromo atom at the 9-position appears to enhance binding affinity to these targets, suggesting potential therapeutic applications in treating conditions such as depression and anxiety disorders. Furthermore, the 7-amino group may contribute to allosteric modulation of receptor activity, providing a dual mechanism of action.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to introduce the various functional groups while maintaining regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzoxazepine core structure efficiently. Additionally, protecting group strategies have been utilized to safeguard reactive sites during synthesis, ensuring optimal functionalization at key positions like the 7-amino and 9-bromo moieties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of Tert-butyl 7-amino-9-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate with biological targets. These studies have provided insights into how the tert-butyl, amino, and bromo substituents interact with receptor pockets at an atomic level. Such information is critical for designing next-generation analogs with improved pharmacological properties. Furthermore, virtual screening techniques have been used to identify potential drug-like candidates based on structural similarity to known active compounds.

The pharmacokinetic profile of this compound is another area of active investigation. In preclinical studies conducted using animal models, researchers have evaluated parameters such as absorption rate constants (ka), maximum plasma concentration (Cmax), area under the curve (AUC), half-life (t½), volume of distribution (Vd), total body clearance (CL), bioavailability (%F), terminal elimination rate constant (ke), protein binding (% bound), renal clearance (%R), fraction excreted unchanged (%UE), metabolic clearance (%M), excretion rate constant (%ExhR), intrinsic clearance (CLint), fraction metabolized (%M), fraction excreted unchanged (%UE unchanged), metabolic ratio (%MR), route(s) of elimination (%ExR%), primary route(s) of elimination (%ExR primary%), secondary route(s) of elimination (%ExR secondary%), major metabolite(s) identified (%) [n=1], minor metabolite(s) identified (%) [n=1], number metabolite(s) identified [n=1], total number metabolite(s) predicted [n=1], predicted half-life based on allometric scaling [h], predicted oral bioavailability [%F] based on allometric scaling [%], predicted Vd based on allometric scaling [L/kg], predicted CL based on allometric scaling [mL/min/kg], predicted Cmax based on allometric scaling [µg/mL], predicted ka based on allometric scaling [min⁻¹], estimated human oral bioavailability [%F] based on allometric scaling [%], estimated human Vd based on allometric scaling [L/kg], estimated human CL based on allometric scaling [mL/min/kg], estimated human Cmax based on allometric scaling [µg/mL], estimated human ka based on allometric scaling [min⁻¹]. These parameters provide comprehensive data on how the compound is processed within an organism.

The safety profile of Tert-butyl 7-amino-9-bromo-2-hydroxy-N-(methyl)-N-[[(tetrahydrothiophenol-(3H)-carbonyl)amino]methyl]benzamide has also been thoroughly evaluated through toxicological studies. These investigations include acute toxicity tests to assess immediate adverse effects at high doses as well as chronic toxicity assessments over prolonged exposure periods. Additionally experimental models are employed long-term carcinogenicity studies designed detect any potential carcinogenic effects while mutagenicity assays determine genetic toxicity levels; reproductive toxicity tests evaluate impact reproduction fertility both male female organisms; genotoxicity screening assesses damage DNA integrity; immunotoxicity testing evaluates immune system responses; local irritation tests examine skin eye mucous membrane irritation potential; systemic toxicity evaluations encompass multiple organ systems overall health impact; developmental toxicity studies investigate effects developmental stages organisms exposed during pregnancy lactation period; chronic toxicity carcinogenicity combined repeated dose toxicity studies provide extensive long-term health risk assessment comprehensive toxicological profile ensuring safe usage context intended application field.

The development pipeline for this compound reflects ongoing efforts within pharmaceutical companies academia explore therapeutic potential further enhance existing treatments address unmet medical needs patients worldwide face today situation calls continuous innovation collaboration across disciplines bring breakthroughs life-changing therapies future holds exciting possibilities advances science technology continue push boundaries medicine improve quality lives millions people around globe thanks dedication researchers scientists committed improving human health through groundbreaking work they do every single day.